1-(ethylsulfonyl)-N-(3-fluorobenzyl)-3-methylpiperidine-3-carboxamide

• IUPAC Name: 2-anilino-4-methyl-N-[(4-propan-2-ylphenyl)methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-14(2)17-11-9-16(10-12-17)13-22-20(25)19-15(3)23-21(26-19)24-18-7-5-4-6-8-18/h4-12,14H,13H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: YVDQRYHXHKZZNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC2=CC=CC=C2)C(=O)NCC3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

1-(ethylsulfonyl)-N-(3-fluorobenzyl)-3-methylpiperidine-3-carboxamide is a chemical compound that has gained attention in the scientific community for its potential use in various fields, including medical research. This compound is also known as EFMC and has been synthesized by several methods. In

Mechanism of Action

The mechanism of action of EFMC is not fully understood, but it is thought to act on the sigma-1 receptor. This receptor is involved in several cellular processes, including calcium signaling, protein folding, and neurotransmitter release. EFMC has been found to bind to the sigma-1 receptor with high affinity, which may be responsible for its observed pharmacological effects.
Biochemical and Physiological Effects:
EFMC has been found to exhibit anti-inflammatory and analgesic effects in preclinical studies. It has also been shown to have a neuroprotective effect in a rat model of cerebral ischemia/reperfusion injury. EFMC has been found to bind to the sigma-1 receptor with high affinity, which may be responsible for its observed pharmacological effects.

Advantages and Limitations for Lab Experiments

EFMC has several advantages for use in lab experiments, including its high affinity for the sigma-1 receptor and its potential applications in medical research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on EFMC, including further studies on its mechanism of action, its potential as a PET radiotracer for imaging the sigma-1 receptor, and its potential use as a drug candidate for the treatment of various diseases. Additionally, more studies are needed to determine the optimal dosage and administration route of EFMC for therapeutic use.

Synthesis Methods

EFMC can be synthesized by several methods, including the reaction of 3-methylpiperidine-3-carboxylic acid with 3-fluorobenzylamine, followed by sulfonylation with ethanesulfonyl chloride. Another method involves the reaction of 3-methylpiperidine-3-carboxylic acid with 3-fluorobenzylamine, followed by N-alkylation with ethyl iodide and sulfonylation with sodium ethanesulfonate.

Scientific Research Applications

EFMC has potential applications in medical research as a potential drug candidate for the treatment of various diseases. It has been found to exhibit anti-inflammatory and analgesic properties in preclinical studies. EFMC has also been studied for its potential use as a PET radiotracer for imaging the sigma-1 receptor in the brain, which is involved in various neurological disorders.